Cas no 2244781-29-9 (LRH-1 modulator-1)

• Product Name: LRH-1 modulator-1
• CAS No: 2244781-29-9
• MF: C₂₈H₃₆N₂O₂S
• MW: 464.66264629364
• CID: 5629518
• Update Time: 2025-06-08

LRH-1 modulator-1 Chemical and Physical Properties

Names and Identifiers

• Sulfamide, N-[(1R,3aS,6aS)-5-hexyl-1,2,3,3a,6,6a-hexahydro-4-phenyl-3a-(1-phenylethenyl)-1-pentalenyl]-, rel-
• LRH-1 modulator-1

• Inchi： 1S/C28H36N2O2S/c1-3-4-5-8-17-24-20-25-26(30-33(29,31)32)18-19-28(25,21(2)22-13-9-6-10-14-22)27(24)23-15-11-7-12-16-23/h6-7,9-16,25-26,30H,2-5,8,17-20H2,1H3,(H2,29,31,32)/t25-,26-,28-/m1/s1
• InChI Key： COQCBADNBTZWQG-STROYTFGSA-N
• SMILES： S(N[C@H]1[C@]2([H])[C@@](C(C3=CC=CC=C3)=C)(C(C3=CC=CC=C3)=C(CCCCCC)C2)CC1)(N)(=O)=O

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 613.8±65.0 °C(Predicted)
• pka: 10.85±0.60(Predicted)

Additional information on LRH-1 modulator-1

Comprehensive Overview of LRH-1 modulator-1 (CAS No. 2244781-29-9): Mechanism, Applications, and Research Insights

The LRH-1 modulator-1 (CAS No. 2244781-29-9) is a cutting-edge small molecule compound gaining significant attention in pharmacological and biomedical research. As a selective modulator of the Liver Receptor Homolog-1 (LRH-1), this compound plays a pivotal role in regulating metabolic pathways, inflammation, and cellular differentiation. Researchers are increasingly exploring its potential in treating metabolic disorders, cancer, and autoimmune diseases, aligning with the growing demand for precision medicine and targeted therapies.

One of the most searched questions about LRH-1 modulator-1 revolves around its mechanism of action. This compound binds to the LRH-1 nuclear receptor, a key regulator of bile acid synthesis, glucose homeostasis, and steroidogenesis. By modulating LRH-1 activity, it influences gene expression networks linked to metabolic stability and immune response. Recent studies highlight its potential to address type 2 diabetes and non-alcoholic fatty liver disease (NAFLD), conditions frequently searched in medical forums.

The therapeutic potential of CAS No. 2244781-29-9 extends to oncology, where LRH-1 overexpression is observed in breast, pancreatic, and colorectal cancers. Its ability to disrupt cancer cell proliferation via LRH-1 inhibition has sparked interest in combination therapies with existing chemotherapeutic agents. This aligns with the trending focus on synergistic drug effects and personalized cancer treatment, topics dominating academic and clinical discussions.

From a structural perspective, LRH-1 modulator-1 features a unique pharmacophore optimized for high receptor affinity and metabolic stability. Its oral bioavailability and blood-brain barrier permeability make it a promising candidate for central nervous system (CNS) applications, addressing rising searches for neuroprotective agents and neurodegenerative disease interventions.

In drug development circles, the compound’s structure-activity relationship (SAR) is a hot topic, with researchers investigating derivatives to enhance selectivity and reduce off-target effects. The demand for high-throughput screening and AI-driven drug design tools—frequently searched keywords in biotech—has accelerated its optimization process.

Despite its promise, challenges like pharmacokinetic variability and long-term safety profiles remain active research areas. Current preclinical data, however, underscore its favorable therapeutic index, a critical factor for translational success. As the scientific community prioritizes translational research (a trending keyword), LRH-1 modulator-1 exemplifies the bridge between bench discoveries and clinical applications.

In summary, CAS No. 2244781-29-9 represents a frontier in receptor-targeted therapeutics, addressing pressing health challenges like metabolic syndromes, oncology, and CNS disorders. Its integration with modern drug discovery technologies and alignment with patient-centric treatment trends ensure its relevance in evolving medical landscapes.